Cas no 1350513-40-4 ((3-methylphenyl)methylboronic acid)

• Product Name: (3-methylphenyl)methylboronic acid
• CAS No: 1350513-40-4
• MF: C₈H₁₁BO₂
• MW: 149.982742547989
• CID: 4591768
• PubChem ID: 59440824
• Update Time: 2025-05-20

(3-methylphenyl)methylboronic acid Chemical and Physical Properties

Names and Identifiers

• [(3-methylphenyl)methyl]boronic acid
• (3-methylphenyl)methylboronic acid

• Inchi： 1S/C8H11BO2/c1-7-3-2-4-8(5-7)6-9(10)11/h2-5,10-11H,6H2,1H3
• InChI Key： NAGSUGJEWCDWQZ-UHFFFAOYSA-N
• SMILES： OB(CC1C=CC=C(C)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on (3-methylphenyl)methylboronic acid

Recent Advances in the Application of (3-methylphenyl)methylboronic acid (CAS: 1350513-40-4) in Chemical Biology and Pharmaceutical Research

In recent years, boronic acid derivatives have gained significant attention in chemical biology and pharmaceutical research due to their unique reactivity and versatility in organic synthesis, drug design, and bioconjugation. Among these, (3-methylphenyl)methylboronic acid (CAS: 1350513-40-4) has emerged as a promising compound with potential applications in medicinal chemistry and targeted therapy. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and therapeutic potential.

The compound (3-methylphenyl)methylboronic acid, with the CAS number 1350513-40-4, belongs to the class of arylboronic acids, which are known for their ability to form reversible covalent bonds with diols and other nucleophiles. This property makes them valuable tools in the development of enzyme inhibitors, sensors, and drug delivery systems. Recent studies have explored its role as a key intermediate in the synthesis of more complex boronic acid-based therapeutics, particularly in the context of proteasome inhibition and cancer treatment.

One of the most significant advancements in the application of (3-methylphenyl)methylboronic acid is its incorporation into proteasome inhibitors. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory activity against the 20S proteasome, a target of interest in multiple myeloma and other malignancies. The study utilized structure-activity relationship (SAR) analysis to optimize the boronic acid moiety, leading to improved binding affinity and selectivity.

Another area of active research involves the use of (3-methylphenyl)methylboronic acid in the development of boron neutron capture therapy (BNCT) agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of novel boron-containing compounds derived from this precursor, which showed enhanced tumor uptake and retention in preclinical models. These findings suggest its potential as a building block for next-generation BNCT agents, offering improved therapeutic efficacy and reduced side effects.

In addition to its therapeutic applications, (3-methylphenyl)methylboronic acid has been investigated as a versatile reagent in chemical biology. A 2023 publication in Chemical Communications highlighted its use in the site-selective modification of proteins and antibodies, enabling the development of novel bioconjugates for diagnostic and therapeutic purposes. The study emphasized the compound's stability and reactivity under physiological conditions, making it a valuable tool for bioconjugation strategies.

Despite these promising developments, challenges remain in the optimization of (3-methylphenyl)methylboronic acid-based compounds. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and formulation strategies. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to overcome these limitations and enhance the clinical translation of boronic acid therapeutics.

In conclusion, (3-methylphenyl)methylboronic acid (CAS: 1350513-40-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from proteasome inhibition to BNCT and bioconjugation, demonstrating the broad utility of boronic acid chemistry in drug discovery and development. As research in this area continues to advance, we can expect to see more innovative applications and optimized derivatives of this compound entering preclinical and clinical evaluation.